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Compound of Interest

Compound Name: 2-Chloro-5-nitro-4-phenylpyridine

Cat. No.: B1447294 Get Quote

Technical Guide: 2-Chloro-5-nitro-4-
phenylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and

technical information for the chemical compound 2-Chloro-5-nitro-4-phenylpyridine. Due to

the limited availability of data for this specific isomer, this guide also includes relevant

information on closely related compounds to provide a broader context for research and

development activities.

Chemical Identity and Synonyms
The primary identifier for this compound is its IUPAC name, which precisely describes its

chemical structure.

Identifier Value

IUPAC Name 2-Chloro-5-nitro-4-phenylpyridine

CAS Number 1805645-34-4

Molecular Formula C₁₁H₇ClN₂O₂

Molecular Weight 234.64 g/mol
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Synonyms: At present, there are no widely recognized synonyms for 2-Chloro-5-nitro-4-
phenylpyridine in scientific literature. Researchers should primarily refer to the IUPAC name

and CAS number to ensure unambiguous identification.

Physicochemical Properties
Quantitative data for 2-Chloro-5-nitro-4-phenylpyridine is sparse in publicly accessible

databases. The following table summarizes the available information.

Property Value Source

Molecular Formula C₁₁H₇ClN₂O₂ Appchem

Molecular Weight 234.6385 g/mol Appchem[1]

Note: Key experimental data such as melting point, boiling point, and solubility for 2-Chloro-5-
nitro-4-phenylpyridine are not readily available in the cited literature.

Experimental Protocols
Specific experimental protocols for the synthesis of 2-Chloro-5-nitro-4-phenylpyridine are not

detailed in the available scientific literature. However, the synthesis of the related precursor, 2-

chloro-5-nitropyridine, is well-documented and provides a foundational methodology that could

potentially be adapted.

Illustrative Synthesis of a Related Compound: 2-Chloro-
5-nitropyridine
The following protocol is for the synthesis of 2-chloro-5-nitropyridine and is provided as a

representative example of a chlorination reaction of a nitropyridine derivative.

Method 1: Chlorination of 2-Hydroxy-5-nitropyridine[2][3]

Reactants:

2-hydroxy-5-nitropyridine (14.0 g, 0.1 mole)

Phosphorus oxychloride (POCl₃) (50 g)
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Phosphorus pentachloride (PCl₅) (25.0 g, 0.12 mole)

Procedure:

Combine 2-hydroxy-5-nitropyridine, phosphorus oxychloride, and phosphorus

pentachloride in a 500 ml four-necked flask equipped with a thermometer, stirrer, and

reflux condenser.

Heat the mixture and stir at 100-105°C for 5 hours.

After the reaction, recover the excess phosphorus oxychloride by distillation under

reduced pressure.

Slowly pour the remaining residue into 120 grams of ice water with thorough stirring.

Neutralize the solution to a pH of 8-9 using a 40 wt% aqueous sodium hydroxide solution.

Separate the organic layer. Extract the aqueous layer three times with dichloromethane

(60 g each time).

Combine the organic phases and wash with 20 grams of saturated brine.

Dry the organic phase with 2.0 grams of anhydrous sodium sulfate.

Distill to recover the dichloromethane. The resulting product is 2-chloro-5-nitropyridine.

Yield: 15.1 g (95.3%) with a reported purity of 99.8%.

Signaling Pathways and Biological Activity
There is no specific information available in the scientific literature regarding the involvement of

2-Chloro-5-nitro-4-phenylpyridine in any signaling pathways.

The broader class of nitro-containing aromatic compounds has been studied for various

biological activities. For instance, derivatives of 2-chloro-5-nitropyridine have been investigated

as intermediates in the synthesis of potential anticancer agents.[4] Specifically, they have been

used to create novel thiourea and thiazolidinone derivatives tested for their cytotoxic effects

against prostate cancer cell lines.
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Visualizations
General Synthetic Workflow for Substituted Pyridines
Given the absence of specific signaling pathway data for 2-Chloro-5-nitro-4-phenylpyridine,

the following diagram illustrates a generalized workflow for the synthesis of substituted

pyridines, which could conceptually be applied to the synthesis of the target molecule.

General Synthetic Workflow for Substituted Pyridines

Starting Materials
(e.g., Carbonyl Compounds, Ammonia/Amine)

Condensation Reaction
(e.g., Hantzsch Synthesis)
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Interconversion (e.g., Halogenation, Nitration)
Target Molecule

(e.g., 2-Chloro-5-nitro-4-phenylpyridine)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted pyridines.

This guide summarizes the currently available information on 2-Chloro-5-nitro-4-
phenylpyridine. The scarcity of data highlights a potential area for further research to

characterize its properties and explore its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. appchemical.com [appchemical.com]

2. 2-Chloro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

3. CN102040554A - Method for preparing 2-chloro-5-nitropyridine - Google Patents
[patents.google.com]

4. Design and synthesis of phenylpiperazine derivatives as potent anticancer agents for
prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [IUPAC name and synonyms for 2-Chloro-5-nitro-4-
phenylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1447294?utm_src=pdf-body
https://www.benchchem.com/product/b1447294?utm_src=pdf-body-img
https://www.benchchem.com/product/b1447294?utm_src=pdf-body
https://www.benchchem.com/product/b1447294?utm_src=pdf-body
https://www.benchchem.com/product/b1447294?utm_src=pdf-custom-synthesis
https://www.appchemical.com/products/1805645-34-4?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=2-Chloro-5-nitro-4-phenylpyridine&keyword=
https://www.chemicalbook.com/synthesis/2-chloro-5-nitropyridine.htm
https://patents.google.com/patent/CN102040554A/en
https://patents.google.com/patent/CN102040554A/en
https://pubmed.ncbi.nlm.nih.gov/31148379/
https://pubmed.ncbi.nlm.nih.gov/31148379/
https://www.benchchem.com/product/b1447294#iupac-name-and-synonyms-for-2-chloro-5-nitro-4-phenylpyridine
https://www.benchchem.com/product/b1447294#iupac-name-and-synonyms-for-2-chloro-5-nitro-4-phenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1447294#iupac-name-and-synonyms-for-2-chloro-5-
nitro-4-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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